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Compound of Interest

Compound Name: Cadmium sulfate, hydrate.

Cat. No.: B1173517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structures of cadmium

sulfate and its hydrated forms, focusing on the anhydrous (CdSO₄), monohydrate

(CdSO₄·H₂O), and octahydrate (3CdSO₄·8H₂O) species. This document synthesizes

crystallographic data, details experimental protocols for structure determination, and illustrates

the relationships between these crystalline forms.

Introduction to Cadmium Sulfate Hydrates
Cadmium sulfate is an inorganic compound that exists in several hydration states, each with a

distinct crystal structure. The most common forms are the anhydrous salt, a monohydrate, and

an octahydrate.[1] Understanding the precise atomic arrangement within these crystal lattices

is crucial for applications in electroplating, pigments, and as a precursor in the synthesis of

other cadmium compounds.[2] The arrangement of cadmium ions, sulfate ions, and water

molecules dictates the physicochemical properties of these materials.

Crystallographic Data of Cadmium Sulfate Forms
The crystal structures of anhydrous, monohydrate, and octahydrate cadmium sulfate have

been determined by single-crystal X-ray diffraction. A summary of their key crystallographic

parameters is presented below for comparative analysis.

Table 1: Crystallographic Data for Cadmium Sulfate and Its Hydrates
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Parameter
Anhydrous
Cadmium Sulfate
(CdSO₄)

Cadmium Sulfate
Monohydrate
(CdSO₄·H₂O)

Cadmium Sulfate
Octahydrate
(3CdSO₄·8H₂O)

Crystal System Orthorhombic[3] Monoclinic[4] Monoclinic[2]

Space Group Pmn2₁ P2/c[5] Centrosymmetric[2]

a (Å) 4.70 7.6195(3)[4] 15.79(2)[6]

b (Å) 4.74 7.4517(3)[4] 11.75(1)[6]

c (Å) 6.59 8.1457(3)[4] 7.88(1)[6]

α (°) 90 90[4] 90[6]

β (°) 90 122.244(1)[4] 102.8[6]

γ (°) 90 90[4] 90[6]

Volume (Å³) 146.79 391.17(3)[4] -

Z - 4[4] -

Structural Analysis of Cadmium Sulfate Hydrates
Anhydrous Cadmium Sulfate (CdSO₄)
The anhydrous form of cadmium sulfate crystallizes in the orthorhombic system.[3] In this

structure, the Cd²⁺ ion is bonded to eight oxygen atoms in a distorted geometry. The sulfate ion

(SO₄²⁻) maintains a tetrahedral geometry.

Cadmium Sulfate Monohydrate (CdSO₄·H₂O)
The crystal structure of cadmium sulfate monohydrate has been redetermined with high

precision.[5] It crystallizes in the monoclinic system with the space group P2/c.[5] The Cd²⁺

cation is in a distorted octahedral coordination environment, surrounded by four oxygen atoms

from four different sulfate anions and two oxygen atoms from bridging water molecules.[4][5]

This arrangement forms a three-dimensional coordination polymer.[1] The sulfate anions bridge

four Cd²⁺ cations, and the water molecules bridge two Cd²⁺ cations.[4][5] The crystal packing is
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further consolidated by medium-strength O—H⋯O hydrogen-bonding interactions between the

coordinating water molecules and the sulfate anions.[5]

Cadmium Sulfate Octahydrate (3CdSO₄·8H₂O)
The octahydrate form of cadmium sulfate has the chemical formula 3CdSO₄·8H₂O and

crystallizes in the monoclinic system.[2][7] It is known to belong to a centrosymmetric space

group.[2] In this structure, the cadmium ions, sulfate ions, and water molecules are arranged in

a complex three-dimensional network.

Experimental Protocols
Synthesis and Crystallization
Anhydrous cadmium sulfate can be prepared by the reaction of cadmium metal with sodium

persulfate.[1]

Reaction: Cd + Na₂S₂O₈ → CdSO₄ + Na₂SO₄[1]

Single crystals of the monohydrate can be obtained through hydrothermal synthesis. In a

typical procedure, a solution of 3CdSO₄·8H₂O (0.256 g, 1 mmol) and 3,6-di-2-pyridyl-1,2,4,5-

tetrazine (0.236 g, 1 mmol) in 5 ml of water is heated in a 23 ml Teflon-lined autoclave at 356 K

for 5 days. The resulting colorless, block-shaped crystals are collected by filtration, washed

with water, and air-dried.[4]

Single crystals of the octahydrate can be grown by the slow evaporation technique. A saturated

solution of commercially available cadmium sulfate octahydrate is prepared in deionized water

with continuous stirring. The solution is then filtered and allowed to evaporate slowly at a

constant temperature. Seed crystals form through spontaneous nucleation, and larger crystals

can be harvested over a period of several days.[2]

Single-Crystal X-ray Diffraction
The determination of the crystal structures of cadmium sulfate hydrates involves single-crystal

X-ray diffraction. A suitable single crystal is mounted on a diffractometer.

For the redetermination of the cadmium sulfate monohydrate structure, a Bruker APEXII D8

QUEST CMOS diffractometer with Mo Kα radiation (λ = 0.71073 Å) was used.[5] Data was
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collected at 296 K. A multi-scan absorption correction was applied to the collected data.[5] The

structure was solved and refined using software such as SHELXL.[5]

Interconversion of Hydrate Forms
The different hydrated forms of cadmium sulfate can be interconverted by varying the

temperature. The octahydrate is the stable form at lower temperatures and will lose water upon

heating to form the monohydrate and subsequently the anhydrous form.

3CdSO₄·8H₂O
(Octahydrate)

CdSO₄·H₂O
(Monohydrate)

Heat (>40°C)
Hydration (low temp)

CdSO₄

(Anhydrous)
Heat (>105°C)

Hydration

Click to download full resolution via product page

Caption: Thermal dehydration pathway of cadmium sulfate hydrates.

Logical Workflow for Crystal Structure
Determination
The process of determining the crystal structure of a cadmium sulfate hydrate follows a well-

defined workflow, from synthesis to structural analysis.
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Caption: Experimental workflow for crystal structure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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